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Compound of Interest

Compound Name: Fmoc-O2Oc-OPfp

Cat. No.: B2404909 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Fmoc-O2Oc-OPfp, a key building block

in modern peptide synthesis and drug delivery applications. This document outlines its

chemical properties, synthesis, and common applications, offering detailed protocols and

workflow visualizations to support researchers in their work.

Core Compound Data
Fmoc-O2Oc-OPfp, also known by its IUPAC name (2,3,4,5,6-pentafluorophenyl) 2-[2-[2-(9H-

fluoren-9-ylmethoxycarbonylamino)ethoxy]ethoxy]acetate, is a widely utilized amino acid

derivative in solid-phase peptide synthesis.[1] Its key characteristics are summarized in the

table below.

Property Value Reference

CAS Number 1263044-39-8 [1]

Molecular Weight 551.466 g/mol [1]

Molecular Formula C27H22F5NO6 [1]

Synonyms
Fmoc-Ado-OPfp, Fmoc-AEEA-

Pfp
[2]
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Synthesis and Deprotection Protocols
The synthesis of Fmoc-O2Oc-OPfp is a multi-step process that involves the protection of the

amine group followed by the activation of the carboxylic acid.

Experimental Protocol: Synthesis of Fmoc-O2Oc-OPfp
Formation of Fmoc-O2Oc: The initial step involves the reaction of 9-

fluorenylmethoxycarbonyl chloride (Fmoc-Cl) with 2-(2-aminoethoxy)ethoxy]acetic acid. This

reaction is typically carried out in the presence of a base, such as triethylamine, to yield the

Fmoc-protected intermediate, Fmoc-O2Oc.

Formation of the Pentafluorophenyl Ester: The subsequent step is the activation of the

carboxylic acid group of Fmoc-O2Oc. This is achieved by reacting it with pentafluorophenol

in the presence of a coupling reagent like dicyclohexylcarbodiimide (DCC). This results in the

final product, Fmoc-O2Oc-OPfp.[1]

Experimental Protocol: Fmoc Deprotection
The removal of the Fmoc protecting group is a critical step in peptide synthesis, allowing for the

subsequent coupling of the next amino acid in the sequence.

Reagent Preparation: Prepare a 20% solution of piperidine in a suitable solvent, such as

dimethylformamide (DMF).

Deprotection Reaction: Treat the Fmoc-protected peptide resin with the piperidine solution.

The reaction is typically complete within 10-20 minutes at room temperature.

Washing: Following the deprotection, thoroughly wash the resin with DMF to remove the

cleaved Fmoc group and excess piperidine.

Key Applications and Workflows
Fmoc-O2Oc-OPfp serves as a versatile building block in peptide synthesis, particularly for the

introduction of a hydrophilic linker. This can be advantageous for improving the solubility and

pharmacokinetic properties of the final peptide.

Logical Workflow for Peptide Elongation
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The following diagram illustrates the logical steps involved in extending a peptide chain using

Fmoc-O2Oc-OPfp in solid-phase peptide synthesis.

Caption: Solid-phase peptide synthesis cycle using Fmoc-O2Oc-OPfp.

Signaling Pathway Context
While Fmoc-O2Oc-OPfp is a synthetic building block and not directly involved in biological

signaling pathways, the peptides synthesized using it can be designed to interact with specific

cellular signaling cascades. For instance, a researcher might synthesize a peptide antagonist

for a G-protein coupled receptor (GPCR) to study its downstream effects.

Hypothetical Signaling Pathway Inhibition
The diagram below illustrates a hypothetical scenario where a custom peptide, synthesized

using Fmoc-O2Oc-OPfp as a linker, is used to inhibit a signaling pathway.

Caption: Workflow from peptide synthesis to pathway inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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